6-Chloro-2-oxoindoline-5-carboxylic acid
Overview
Description
6-Chloro-2-oxoindoline-5-carboxylic Acid is an intermediate used in the synthesis of EPZ031686, the first orally bioavailable small molecule SMYD3 inhibitor .
Synthesis Analysis
The synthesis of 6-Chloro-2-oxoindoline-5-carboxylic acid involves several steps. In one method, a solution of l-(4-(piperazin-l-yl)phenyl)ethanone and 6-chloro-2-oxoindoline-5-carboxylic acid in DMF is treated with EDC and DMAP at room temperature . In another method, the compound is synthesized from 6-Chlorooxindole .Molecular Structure Analysis
The molecular structure of 6-Chloro-2-oxoindoline-5-carboxylic acid can be analyzed using NMR spectroscopy .Chemical Reactions Analysis
The chemical reactions involving 6-Chloro-2-oxoindoline-5-carboxylic acid are complex and can involve multiple steps. For example, in one reaction, the compound is diluted with water and extracted with dichloromethane .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Chloro-2-oxoindoline-5-carboxylic acid include a molecular weight of 211.6, a boiling point of 452.1±45.0 °C, and a density of 1.561±0.06 g/cm3 .Scientific Research Applications
1. Pharmacological Research: Small Molecule Inhibitor Synthesis 6-Chloro-2-oxoindoline-5-carboxylic acid is used as an intermediate in the synthesis of EPZ031686 , which is the first orally bioavailable small molecule inhibitor of SMYD3, a histone methyltransferase implicated in cancer progression .
2. Antiviral Research: Dengue Virus NS5 RdRp Inhibition This compound has been involved in the design and synthesis of new oxindole carboxamide derivatives aimed at inhibiting the viral RNA-dependent RNA polymerase (RdRp) activity of the Dengue virus (DENV), which is crucial for viral replication .
Computational Chemistry Molecular Simulation
The chemical properties of 6-Chloro-2-oxoindoline-5-carboxylic acid are documented for use in molecular simulations with programs like Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD. These simulations can help visualize interactions at the molecular level, which is valuable for drug design and understanding biochemical processes .
Cancer Research Anti-Lung Cancer Activity
There is research indicating that derivatives of 6-Chloro-2-oxoindoline-5-carboxylic acid may possess anti-lung cancer activity. Molecular docking studies are conducted to understand how these compounds interact with biological targets to inhibit cancer cell growth .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used as an intermediate in the synthesis of epz031686, a small molecule inhibitor of smyd3 .
Biochemical Pathways
As an intermediate in the synthesis of EPZ031686, it may play a role in the pathways influenced by SMYD3 inhibition .
Result of Action
As an intermediate in the synthesis of EPZ031686, it may contribute to the effects of SMYD3 inhibition .
Action Environment
It is recommended to be stored in a dry room temperature environment .
properties
IUPAC Name |
6-chloro-2-oxo-1,3-dihydroindole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO3/c10-6-3-7-4(2-8(12)11-7)1-5(6)9(13)14/h1,3H,2H2,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GALGGHJFGWMWCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC(=C(C=C2NC1=O)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1156390-49-6 |
Source
|
| Record name | 6-chloro-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(((3aR,4S,6R,6aS)-6-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-2,2-dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl)oxy)ethanol](/img/structure/B579952.png)
![Sulfamide, N-[5-(4-bromophenyl)-6-(2-hydroxyethoxy)-4-pyrimidinyl]-N'-propyl-](/img/structure/B579963.png)
